2-(Azepan-2-yl)-1-(furan-2-yl)ethan-1-ol

• IUPAC Name: 2-(azepan-2-yl)-1-(furan-2-yl)ethanol
• InChI: InChI=1S/C12H19NO2/c14-11(12-6-4-8-15-12)9-10-5-2-1-3-7-13-10/h4,6,8,10-11,13-14H,1-3,5,7,9H2
• InChI Key: LXUYRRUCGIREKG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(NCC1)CC(C2=CC=CO2)O
• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• CAS No.: 1384534-24-0

Description

2-(Azepan-2-yl)-1-(furan-2-yl)ethan-1-ol is a useful research compound. Its molecular formula is C12H19NO2 and its molecular weight is 209.289. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

• The compound 2-(Azepan-2-yl)-1-(furan-2-yl)ethan-1-ol and its derivatives have been explored for various synthetic applications. For instance, the synthesis of chiral-bridged azepanes via stereoselective ring expansion of 2-azanorbornan-3-yl methanols shows the potential of utilizing such compounds in creating novel chemical structures (Wojaczyńska et al., 2012).

Advanced Material Synthesis

• In the context of materials research, compounds like this compound have been employed in the development of advanced materials. For example, the synthesis of diversely substituted 2-(furan-3-yl)acetates through cascade carbonylations represents an innovative approach to create biologically significant compounds (He et al., 2015).

Corrosion Inhibition

• Nitrogenated derivatives of furfural, which include structures similar to this compound, have demonstrated effectiveness as corrosion inhibitors for mild steel in acidic solutions. This indicates the potential of these compounds in industrial applications concerning material preservation and maintenance (Guimarães et al., 2020).

Optoelectronic Applications

• The optical properties of furanic and thiophenic ethane-1,2-diones, related to this compound, have been studied, suggesting their potential use in optoelectronic devices due to their interesting electronic properties (Lukes et al., 2003).

Anticancer Research

• Research on 1-(quinazolin-4-yl)-1-(4-methoxyphenyl)ethan-1-ols, which are structurally similar to this compound, led to the discovery of compounds with potent antiproliferative activity against cancer cell lines. This highlights the potential of such compounds in the development of new anticancer agents (Suzuki et al., 2020).

Safety and Hazards

This compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and more.